Cas no 3708-68-7 (Bis(5,6-dimethyl-1H-benzodimidazol-2-yl)methane)

• Product Name: Bis(5,6-dimethyl-1H-benzodimidazol-2-yl)methane
• CAS No: 3708-68-7
• MF: C₁₉H₂₀N₄
• MW: 304.388903617859
• MDL: MFCD00022695
• CID: 296363
• PubChem ID: 414775
• Update Time: 2025-04-19

Bis(5,6-dimethyl-1H-benzodimidazol-2-yl)methane Chemical and Physical Properties

Names and Identifiers

• 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)methyl]-5,6-dimethyl-1H-benzimidazole
• 5,6,5',6'-tetramethyl-1H,1'H-2,2'-methanediyl-bis-benzoimidazole
• AC1L98DB
• AC1Q2O52
• AG-F-29798
• Bis(5,6-dimethyl-1H-benzo[d]imidazol-2-yl)methane
• CTK4H7676
• Di-< dimethyl-5,6 benzimidazolyl> -2,2' methane
• NCIOpen2_008132
• RP06852
• SureCN7853107
• Y8899
• Bis(5,6-dimethyl-1H-benzodimidazol-2-yl)methane
• J-519881
• bis-(5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)methane
• CS-0451754
• 3708-68-7
• SCHEMBL7853107
• DTXSID20328879
• MFCD00022695
• AKOS024323144
• BS-42360
• 1H-Benzimidazole,2,2'-methylenebis[5,6-dimethyl-
• 2,2'-METHYLENEBIS(5,6-DIMETHYLBENZIMIDAZOLE)

• MDL： MFCD00022695
• Inchi： 1S/C19H20N4/c1-10-5-14-15(6-11(10)2)21-18(20-14)9-19-22-16-7-12(3)13(4)8-17(16)23-19/h5-8H,9H2,1-4H3,(H,20,21)(H,22,23)
• InChI Key： BMTYNKWFBUDWAH-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C(C)=CC=2N=C1CC1=NC2C=C(C)C(C)=CC=2N1

Computed Properties

• Exact Mass: 304.169
• Monoisotopic Mass: 304.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.241
• Boiling Point: 647.8°C at 760 mmHg
• Flash Point: 300.2°C
• Refractive Index: 1.707